Cas no 1261547-62-9 (4,5-Difluoro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester)

• Product Name: 4,5-Difluoro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester
• CAS No: 1261547-62-9
• MF: C₁₆H₁₁F₅O₂
• MW: 330.249362230301
• CID: 4992954
• Update Time: 2025-05-26

4,5-Difluoro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester

• Inchi： 1S/C16H11F5O2/c1-2-23-15(22)11-8-14(18)13(17)7-10(11)9-5-3-4-6-12(9)16(19,20)21/h3-8H,2H2,1H3
• InChI Key： HUJBKMVJDBPHAN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=C(C(=CC=1C(=O)OCC)F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 412
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3

Additional information on 4,5-Difluoro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester

4,5-Difluoro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester: A Comprehensive Overview

4,5-Difluoro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester (CAS No. 1261547-62-9) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemistry, and materials science. This compound belongs to the class of biphenyl carboxylic acid esters, which are known for their versatile applications in drug design and material synthesis. The molecule's unique structure, featuring a biphenyl core with fluorine substituents and a trifluoromethyl group, contributes to its exceptional chemical properties and biological activity.

The biphenyl system in this compound serves as a rigid framework that enhances molecular stability and facilitates interactions with biological targets. The fluorine atoms at the 4 and 5 positions of the biphenyl ring introduce electron-withdrawing effects, which can modulate the compound's electronic properties and improve its bioavailability. Additionally, the trifluoromethyl group at the 2' position further enhances the molecule's lipophilicity and resistance to metabolic degradation, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 4,5-Difluoro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester as a lead compound in the design of novel kinase inhibitors. Kinases are critical enzymes involved in various cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The compound's ability to selectively inhibit specific kinase pathways has been demonstrated in vitro and in vivo models, suggesting its potential as a therapeutic agent.

In the realm of agrochemistry, this compound has shown promise as a herbicide or fungicide due to its ability to disrupt key biochemical pathways in plant pathogens. Its biphenyl core and fluorinated substituents contribute to its stability in soil and resistance to photodegradation, making it suitable for agricultural applications. Furthermore, its low toxicity profile compared to traditional agrochemicals makes it an eco-friendly alternative.

The synthesis of 4,5-Difluoro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester involves a multi-step process that combines fluorination techniques with coupling reactions. Recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and improving yield. These developments have facilitated its use in large-scale research and industrial applications.

From a materials science perspective, this compound exhibits interesting electronic properties that make it suitable for use in organic electronics. Its biphenyl structure and fluorinated substituents contribute to high charge carrier mobility and thermal stability, which are essential for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Ongoing research is focused on optimizing its electronic characteristics for next-generation electronic devices.

In terms of pharmacokinetics, 4,5-Difluoro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester demonstrates favorable absorption profiles in preclinical models. Its ethoxycarbonyl group enhances solubility and bioavailability, while the fluorinated substituents minimize hepatic metabolism. These properties make it an ideal candidate for oral drug delivery systems.

Despite its promising attributes, further research is required to fully elucidate its mechanism of action and long-term safety profile. Collaborative efforts between academia and industry are ongoing to explore its therapeutic potential across diverse disease states. The integration of computational chemistry tools with experimental studies is expected to accelerate the discovery of novel analogs with enhanced efficacy and reduced side effects.

In conclusion, 4,5-Difluoro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester (CAS No. 1261547-62-9) represents a versatile platform for advancing drug discovery and material innovation. Its unique chemical structure, combined with cutting-edge synthetic methods and biological insights, positions it as a key player in addressing unmet needs across multiple disciplines.